![molecular formula C10H16BrCl3O2 B1209733 2-(4-Bromo-6,6,6-trichloro-2-methyl-2-hexanyl)-1,3-dioxolane](/img/structure/B1209733.png)
2-(4-Bromo-6,6,6-trichloro-2-methyl-2-hexanyl)-1,3-dioxolane
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Overview
Description
2-(4-bromo-6,6,6-trichloro-2-methyl-2-hexanyl)-1,3-dioxolane is a member of the class of dioxolanes that is 1,3-dioxolane substituted at position 2 by a 4-bromo-6,6,6-trichloro-2-methyl-2-hexanyl group. It is a dioxolane, a cyclic acetal, an organobromine compound and an organochlorine compound. It derives from a hydride of a 1,3-dioxolane.
Scientific Research Applications
Improved Synthesis Procedures : A notable aspect of 2-(4-Bromo-6,6,6-trichloro-2-methyl-2-hexanyl)-1,3-dioxolane and related compounds is the development of improved synthesis procedures. For instance, Carlson et al. (2012) detailed a convenient synthesis method for 1-bromo-3-buten-2-one from commercially available 2-ethyl-2-methyl-1,3-dioxolane. This process included multiple reaction steps like conversion to 2-(1-bromoethyl)-2-bromomethyl-1,3-dioxolane, dehydrobromination to produce 2-bromomethyl-2-vinyl-1,3-dioxolane, and formolysis for removing acetal protection, achieving yields up to 94% (Carlson et al., 2012).
Chemical Modification and Bioactivity : Shi-kai Fu (2003) synthesized H-1,2,4-Triazole-1-yl)methyl-2-(2,4-dichloroben)-4-chloromethyl-1, 3-dioxolane through a series of chemical modifications like bromination, condensation N-alkylation. This study also highlighted its strong fungicidal activity and some plant growth activity, indicating the compound's potential in agricultural applications (Fu Shi-kai, 2003).
Applications in Polymer Science : Fischer et al. (2013) discussed the use of bromo-derivatives in the synthesis of heterodifunctional polyfluorene building blocks, which are crucial for creating bright and enduring fluorescence brightness in nanoparticles. This study underlines the relevance of such compounds in the development of advanced materials with potential applications in electronic devices and bioimaging (Fischer et al., 2013).
Renewable Fuel Additives : Harvey et al. (2016) explored the use of 2,3-Butanediol, a renewable alcohol, in creating a mixture of dioxolanes like 2-ethyl-2,4,5-trimethyl-1,3-dioxolanes. These compounds showed potential as sustainable gasoline blending components, diesel oxygenates, and industrial solvents, indicating the broader applicability of dioxolane derivatives in renewable energy solutions (Harvey et al., 2016).
properties
Molecular Formula |
C10H16BrCl3O2 |
---|---|
Molecular Weight |
354.5 g/mol |
IUPAC Name |
2-(4-bromo-6,6,6-trichloro-2-methylhexan-2-yl)-1,3-dioxolane |
InChI |
InChI=1S/C10H16BrCl3O2/c1-9(2,8-15-3-4-16-8)5-7(11)6-10(12,13)14/h7-8H,3-6H2,1-2H3 |
InChI Key |
LGEDTAQVQMEESC-UHFFFAOYSA-N |
SMILES |
CC(C)(CC(CC(Cl)(Cl)Cl)Br)C1OCCO1 |
Canonical SMILES |
CC(C)(CC(CC(Cl)(Cl)Cl)Br)C1OCCO1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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